Cas no 1217805-35-0 (Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoicacid)

• Product Name: Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoicacid
• CAS No: 1217805-35-0
• MF: C₂₅H₃₂NO₇P
• MW: 489.5
• CID: 1216782
• PubChem ID: 46737270
• Update Time: 2025-06-28

Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoicacid Chemical and Physical Properties

Names and Identifiers

• 6-(Diethoxyphosphoryl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-nor leucine
• Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoicacid
• fmoc-l-2-amino-6-(o,o'-diethyl-phosphono)hexanoic acid
• (2S)-6-diethoxyphosphoryl-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
• 1217805-35-0
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-(diethoxyphosphoryl)hexanoicacid
• (2S)-6-(diethoxyphosphoryl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid

• MDL： MFCD09750535
• Inchi： 1S/C25H32NO7P/c1-3-32-34(30,33-4-2)16-10-9-15-23(24(27)28)26-25(29)31-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22-23H,3-4,9-10,15-17H2,1-2H3,(H,26,29)(H,27,28)/t23-/m0/s1
• InChI Key： ZIJGXRSOXBXZOL-QHCPKHFHSA-N
• SMILES： CCOP(OCC)(=O)CCCC[C@H](NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC=21)C(O)=O

Computed Properties

• Exact Mass: 489.19163936g/mol
• Monoisotopic Mass: 489.19163936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 111Ų

Additional information on Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoicacid

Research Brief on Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoic acid (CAS: 1217805-35-0) in Chemical Biology and Pharmaceutical Applications

Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoic acid (CAS: 1217805-35-0) is a specialized amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, featuring an Fmoc-protected amino group and a diethyl phosphonate moiety, serves as a versatile building block for peptide synthesis and drug development. Recent studies have highlighted its potential in modulating protein-protein interactions, enzyme inhibition, and as a precursor for phosphonopeptide therapeutics.

The unique structural features of this compound, particularly the phosphonate group, mimic the natural phosphate esters, making it a valuable tool in the design of enzyme inhibitors and signal transduction modulators. Researchers have exploited its properties to develop novel therapeutics targeting diseases such as cancer, metabolic disorders, and infectious diseases. The Fmoc protection group enhances its utility in solid-phase peptide synthesis (SPPS), allowing for efficient incorporation into complex peptide sequences.

Recent advancements in the synthesis and application of Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoic acid have been reported in several high-impact journals. A study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors of protein tyrosine phosphatases (PTPs), which are implicated in various pathological conditions. The phosphonate moiety was shown to effectively mimic the transition state of phosphate ester hydrolysis, leading to high-affinity binding and inhibition of target enzymes.

Another significant application of this compound is in the field of targeted drug delivery. Researchers have conjugated it to peptide-based carriers to enhance the cellular uptake of therapeutic agents. The phosphonate group's ability to interact with cell membranes and facilitate transport has been leveraged to improve the bioavailability of poorly permeable drugs. This approach has shown promise in preclinical models of cancer and inflammatory diseases.

In addition to its therapeutic potential, Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoic acid has been utilized in chemical biology to probe biological mechanisms. Its incorporation into peptide libraries has enabled the identification of novel binding partners and the elucidation of signaling pathways. The compound's stability and compatibility with standard peptide synthesis protocols make it an attractive choice for high-throughput screening and structure-activity relationship studies.

Despite its promising applications, challenges remain in the large-scale production and optimization of this compound. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as well as exploring novel derivatives with enhanced pharmacological properties. Collaborative research between academia and industry is expected to drive further innovations in this area, paving the way for new therapeutic candidates.

In conclusion, Fmoc-L-2-amino-6-(O,O'-diethyl-phosphono)hexanoic acid (CAS: 1217805-35-0) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile applications underscore its potential in drug discovery and development. Continued research and optimization will likely expand its utility and impact in addressing unmet medical needs.